Cas no 660416-36-4 (3-Fluoro-5-(methoxycarbonyl)benzoic acid)

• Product Name: 3-Fluoro-5-(methoxycarbonyl)benzoic acid
• CAS No: 660416-36-4
• MF: C₉H₇FO₄
• MW: 198.147886514664
• MDL: MFCD08458981
• CID: 963057
• PubChem ID: 24728920
• Update Time: 2025-10-28

3-Fluoro-5-(methoxycarbonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-(methoxycarbonyl)benzoic Acid
• 5-fluoro-isophthalic acid monomethyl ester
• 5-FLUOROISOPHTHALIC ACID MONOMETHYL ESTER
• AB45663
• AG-G-48651
• CTK5C3405
• KB-236147
• MONO-METHYL 5-FLUOROISOPHTHALATE
• SureCN1544732
• SFUQWJIUIYAPDJ-UHFFFAOYSA-N
• 5881AJ
• 3-fluoro-5-methoxycarbonylbenzoic acid
• 5-Fluoroisophthalic acid monomethylester
• 3-Fluoro-5-(methoxycarbonyl)benzoicAcid
• SY026333
• CS-11604
• AC1778
• 660416-36-4
• AKOS006290725
• MFCD08458981
• DTXSID10646574
• AMY20287
• EN300-379342
• SCHEMBL1544732
• CS-0130325
• Z1198179705
• DA-37348
• 3-Fluoro-5-(methoxycarbonyl)benzoic acid

• MDL： MFCD08458981
• Inchi： 1S/C9H7FO4/c1-14-9(13)6-2-5(8(11)12)3-7(10)4-6/h2-4H,1H3,(H,11,12)
• InChI Key： SFUQWJIUIYAPDJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 197.02498
• Monoisotopic Mass: 198.03283686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.6

Experimental Properties

• PSA: 66.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives

Additional information on 3-Fluoro-5-(methoxycarbonyl)benzoic acid

Comprehensive Overview of 3-Fluoro-5-(methoxycarbonyl)benzoic acid (CAS No. 660416-36-4)

3-Fluoro-5-(methoxycarbonyl)benzoic acid (CAS No. 660416-36-4) is a fluorinated aromatic carboxylic acid derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its methoxycarbonyl and carboxylic acid functional groups, serves as a versatile intermediate in organic synthesis. Its unique structure, combining a fluoro substituent with ester and acid moieties, makes it valuable for designing bioactive molecules, particularly in drug discovery and material science.

In recent years, the demand for fluorinated compounds like 3-Fluoro-5-(methoxycarbonyl)benzoic acid has surged due to their enhanced metabolic stability and bioavailability. Researchers frequently search for "fluorinated benzoic acid derivatives" or "CAS 660416-36-4 applications" to explore its role in synthesizing kinase inhibitors or antimicrobial agents. The compound's electron-withdrawing properties, imparted by the fluorine atom, are critical for modulating reactivity in cross-coupling reactions, a topic trending in synthetic chemistry forums.

From an industrial perspective, 3-Fluoro-5-(methoxycarbonyl)benzoic acid is often discussed alongside "green chemistry" and "sustainable synthesis." Optimizing its production using catalytic methods or renewable feedstocks aligns with global efforts to reduce environmental impact. Analytical techniques such as HPLC and NMR are essential for quality control, as purity is paramount for downstream applications. Users searching for "how to purify fluorinated aromatic acids" will find this compound a relevant case study.

The compound's structural motif also attracts attention in material science, where fluorinated aromatics are used to engineer polymers with tailored thermal and optical properties. Queries like "fluoro-aromatics for OLEDs" or "660416-36-4 solubility" reflect interdisciplinary interest. Its compatibility with amide coupling reagents (e.g., HATU, EDCI) further expands utility in peptide-mimetic designs, a hot topic in medicinal chemistry.

In summary, 3-Fluoro-5-(methoxycarbonyl)benzoic acid (CAS No. 660416-36-4) exemplifies the convergence of synthetic utility and functional diversity. Its relevance to drug development, material innovation, and green synthesis ensures continued interest across scientific and industrial domains. Future research may explore its enantioselective transformations or bioisosteric potential, addressing emerging queries in the field.